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Compound of Interest

Compound Name: Isopropyl 4-oxopentanoate

Cat. No.: B1584858 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isopropyl levulinate, a versatile bio-

based chemical. The document covers its fundamental properties, synthesis protocols, and

potential applications relevant to research and development.

Chemical Identity and Structure
Isopropyl levulinate, also known as propan-2-yl 4-oxopentanoate, is an ester of levulinic acid

and isopropanol.[1][2] Its unique structure, containing both a ketone and an ester functional

group, makes it a valuable intermediate in various chemical syntheses.[3]

CAS Number: 21884-26-4[2][4][5]

Molecular Formula: C₈H₁₄O₃[1][2]

IUPAC Name: propan-2-yl 4-oxopentanoate[1][2]

SMILES: CC(C)OC(=O)CCC(=O)C[1]

InChIKey: MGJRGGIHFUREHT-UHFFFAOYSA-N[1]

Structure:

Caption: Chemical structure of isopropyl levulinate.
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Physicochemical Properties
The following table summarizes the key physicochemical properties of isopropyl levulinate.

Property Value Source

Molecular Weight 158.19 g/mol [1]

Appearance Colorless clear liquid (est.) [4][5]

Boiling Point 209.00 °C @ 760.00 mm Hg [4][5]

Specific Gravity
0.98100 to 0.98700 @ 25.00

°C
[4][5]

Refractive Index
1.41800 to 1.42400 @ 20.00

°C
[4][5]

Flash Point 184.00 °F (84.44 °C) [4][5]

Vapor Pressure
0.204000 mmHg @ 25.00 °C

(est.)
[5]

Solubility
Soluble in alcohol; very slightly

soluble in water.
[5]

logP (o/w) 0.792 (est.) [5]

Synthesis of Isopropyl Levulinate
Isopropyl levulinate can be synthesized through several pathways, primarily from biomass-

derived precursors like levulinic acid and furfural.[3]

A common method for producing isopropyl levulinate is the direct esterification of levulinic acid

with isopropanol in the presence of an acid catalyst.[3] This reaction involves the condensation

of the carboxylic acid group of levulinic acid with the hydroxyl group of isopropanol.[3]
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Caption: Esterification of levulinic acid to isopropyl levulinate.

Experimental Protocol: Esterification of Levulinic Acid

This protocol is based on general laboratory procedures for Fischer esterification.

Materials:

Levulinic acid

Isopropanol (anhydrous)

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (saturated)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser
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Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, combine levulinic acid and an excess of isopropanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Attach a reflux condenser and heat the mixture to reflux for several hours. The reaction

progress can be monitored by thin-layer chromatography (TLC) or gas chromatography

(GC).

After the reaction is complete, allow the mixture to cool to room temperature.

Neutralize the excess acid by carefully adding a saturated solution of sodium bicarbonate

until effervescence ceases.

Transfer the mixture to a separatory funnel and wash with water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator to obtain crude isopropyl levulinate.

The product can be further purified by distillation.

An alternative and promising route involves a two-step microwave-assisted cascade process

starting from furfural, another key biomass-derived platform chemical.[3][6][7] This process first

involves the catalytic transfer hydrogenation of furfural to furfuryl alcohol, followed by the

alcoholysis of furfuryl alcohol to isopropyl levulinate.[3][6][7]
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Caption: Two-step cascade synthesis of isopropyl levulinate from furfural.

Experimental Protocol: Two-Step Synthesis from Furfural

This protocol is a generalized representation based on published research.[6][7]

Step 1: Catalytic Transfer Hydrogenation of Furfural Materials:

Furfural

Isopropanol (solvent and H-donor)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1584858?utm_src=pdf-body-img
https://arpi.unipi.it/retrieve/e0d6c930-cfd8-fcf8-e053-d805fe0aa794/Applied%20Cat%202019%20Post%20Print.pdf
https://www.researchgate.net/publication/331140113_Synthesis_of_isopropyl_levulinate_from_furfural_Insights_on_a_cascade_production_perspective
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cu-Fe₃O₄ magnetic catalyst

Microwave reactor

Procedure:

In a microwave reactor vessel, combine furfural, isopropanol, and the Cu-Fe₃O₄ catalyst.

Seal the vessel and subject it to microwave heating at a specified temperature (e.g., 130°C)

for a designated time (e.g., 1 hour).[6]

After the reaction, cool the vessel and separate the magnetic catalyst using an external

magnet.

The resulting solution is rich in furfuryl alcohol.

Step 2: Alcoholysis of Furfuryl Alcohol Materials:

Furfuryl alcohol-rich solution from Step 1

Solid acid catalyst (e.g., Amberlyst A70 resin)

Microwave reactor

Procedure:

To the furfuryl alcohol-rich solution, add the solid acid catalyst.

Seal the microwave reactor vessel and heat at a specified temperature (e.g., 120°C) for a

certain duration (e.g., 1.5 hours).[6]

Upon completion, cool the reaction mixture and separate the solid catalyst by filtration.

The resulting liquid contains isopropyl levulinate, which can be purified by distillation.

Applications in Research and Development
Isopropyl levulinate and other alkyl levulinates are gaining attention for a variety of applications:
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Biofuels: They are considered promising bio-based molecules that can be blended with

transportation fuels like biodiesel to reduce soot formation.[7]

Green Solvents: Their properties make them potential environmentally friendly solvents for

various chemical processes.[7]

Chemical Intermediates: Isopropyl levulinate serves as a precursor for the synthesis of other

valuable chemicals, such as γ-valerolactone (GVL), which has applications in polymer

synthesis.[3][8]

Flavoring Agents and Fragrances: Alkyl levulinates are used as flavoring agents and

fragrances in the food and cosmetic industries.[7]

Pharmaceutical and Agrochemical Synthesis: It can be a precursor for synthesizing chiral γ-

butyrolactones, which are important building blocks in the synthesis of pharmaceuticals and

agrochemicals.[3]

The development of efficient and sustainable methods for producing isopropyl levulinate from

biomass is a key area of research, driven by the growing demand for renewable chemicals and

fuels.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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